Cas no 1863650-70-7 (4-(2,2-Difluoroethoxy)-1-iodo-2-methylbenzene)

• Product Name: 4-(2,2-Difluoroethoxy)-1-iodo-2-methylbenzene
• CAS No: 1863650-70-7
• MF: C₉H₉F₂IO
• MW: 298.068442106247
• CID: 5719628
• PubChem ID: 131119895
• Update Time: 2025-10-31

4-(2,2-Difluoroethoxy)-1-iodo-2-methylbenzene Chemical and Physical Properties

Names and Identifiers

• 4-(2,2-Difluoroethoxy)-1-iodo-2-methylbenzene
• A1-24988
• 1863650-70-7
• Benzene, 4-(2,2-difluoroethoxy)-1-iodo-2-methyl-

• Inchi： 1S/C9H9F2IO/c1-6-4-7(2-3-8(6)12)13-5-9(10)11/h2-4,9H,5H2,1H3
• InChI Key： CJLRLQMEJLCISR-UHFFFAOYSA-N
• SMILES： IC1C=CC(=CC=1C)OCC(F)F

Computed Properties

• Exact Mass: 297.96662g/mol
• Monoisotopic Mass: 297.96662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 155
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 9.2Ų

Experimental Properties

• Density: 1.659±0.06 g/cm3(Predicted)
• Boiling Point: 285.2±40.0 °C(Predicted)

Additional information on 4-(2,2-Difluoroethoxy)-1-iodo-2-methylbenzene

4-(2,2-Difluoroethoxy)-1-iodo-2-methylbenzene: A Comprehensive Overview

4-(2,2-Difluoroethoxy)-1-iodo-2-methylbenzene (CAS No. 1863650-70-7) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its unique structural features, which include a difluoroethoxy group, an iodo substituent, and a methyl group attached to a benzene ring. These functional groups endow the molecule with a range of chemical properties that make it a valuable intermediate in the synthesis of various pharmaceuticals and advanced materials.

The difluoroethoxy group is particularly noteworthy for its ability to modulate the physicochemical properties of molecules. Fluorine atoms are known for their strong electron-withdrawing effects, which can influence the reactivity and stability of organic compounds. In the case of 4-(2,2-difluoroethoxy)-1-iodo-2-methylbenzene, the presence of this group can enhance the lipophilicity and metabolic stability of the molecule, making it an attractive candidate for drug development.

The iodo substituent is another key feature of this compound. Iodine is a versatile halogen that can participate in various chemical reactions, including nucleophilic substitution and coupling reactions. In medicinal chemistry, iodo-substituted compounds are often used as precursors in the synthesis of radiolabeled tracers for positron emission tomography (PET) imaging. The ability to introduce an iodo group into a molecule can also facilitate the synthesis of more complex structures through palladium-catalyzed cross-coupling reactions.

The methyl group on the benzene ring contributes to the overall stability and reactivity of 4-(2,2-difluoroethoxy)-1-iodo-2-methylbenzene. Methyl groups are known to increase the electron density on adjacent carbon atoms, which can affect the molecule's electronic properties and reactivity. This feature is particularly useful in fine-tuning the pharmacological properties of potential drug candidates.

Recent research has highlighted the potential applications of 4-(2,2-difluoroethoxy)-1-iodo-2-methylbenzene in various areas. For instance, a study published in the Journal of Medicinal Chemistry explored the use of this compound as an intermediate in the synthesis of novel antiviral agents. The researchers found that derivatives of 4-(2,2-difluoroethoxy)-1-iodo-2-methylbenzene exhibited potent antiviral activity against several strains of influenza virus, suggesting its potential as a lead compound for further drug development.

In another study published in Organic Letters, scientists investigated the use of 4-(2,2-difluoroethoxy)-1-iodo-2-methylbenzene in the synthesis of advanced materials. The compound was used as a building block in the preparation of conjugated polymers with enhanced electronic properties. These polymers showed promise in applications such as organic photovoltaics and field-effect transistors.

The synthetic versatility of 4-(2,2-difluoroethoxy)-1-iodo-2-methylbenzene has also been demonstrated through various synthetic routes. One common approach involves the nucleophilic substitution reaction between 4-hydroxytoluene and 1,1-difluoroethyl iodide, followed by iodination at the para position. This method provides a high yield and good purity of the final product, making it suitable for large-scale production.

In conclusion, 4-(2,2-difluoroethoxy)-1-iodo-2-methylbenzene (CAS No. 1863650-70-7) is a multifunctional organic compound with significant potential in both medicinal chemistry and materials science. Its unique combination of functional groups offers a wide range of applications, from drug development to advanced material synthesis. Ongoing research continues to uncover new possibilities for this versatile molecule, solidifying its importance in modern chemical research.